![molecular formula C21H24N2O3 B271179 1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B271179.png)
1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
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Overview
Description
1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxamides and has shown promising results in various studies related to its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves the modulation of various receptors and ion channels in the central nervous system. It has been shown to interact with GABA receptors, sodium channels, and voltage-gated calcium channels, leading to the inhibition of neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress, increase antioxidant activity, and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its poor solubility in water and limited availability.
Future Directions
Future research on 1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide could focus on its potential therapeutic applications in other diseases such as cancer, diabetes, and cardiovascular disorders. Additionally, studies could be conducted to investigate its pharmacokinetics and pharmacodynamics in humans, as well as its long-term safety and efficacy. Furthermore, the synthesis of analogs and derivatives of this compound could be explored to improve its pharmacological properties.
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research studies. Its mechanism of action, physiological effects, and potential therapeutic applications make it a valuable target for further research.
Synthesis Methods
The synthesis of 1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 2,5-dimethylphenyl isocyanate with 2-ethoxyaniline in the presence of a suitable solvent and catalyst. The reaction is carried out at a specific temperature and pressure, and the resulting product is purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the treatment of chronic pain, epilepsy, and other neurological disorders.
properties
Molecular Formula |
C21H24N2O3 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
1-(2,5-dimethylphenyl)-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C21H24N2O3/c1-4-26-19-8-6-5-7-17(19)22-21(25)16-12-20(24)23(13-16)18-11-14(2)9-10-15(18)3/h5-11,16H,4,12-13H2,1-3H3,(H,22,25) |
InChI Key |
ZMCFIIRVXVUOAY-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C3=C(C=CC(=C3)C)C |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C3=C(C=CC(=C3)C)C |
Origin of Product |
United States |
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